Cas no 891118-02-8 ((2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide)

(2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide is a synthetic organic compound featuring a 1,3,4-oxadiazole core substituted with a 2,5-dimethylphenyl group and an (E)-3-phenylacrylamide moiety. This structure confers potential bioactivity, particularly in medicinal chemistry applications, due to the oxadiazole ring's role as a pharmacophore. The compound's rigid, conjugated system may enhance binding affinity in target interactions, while the dimethylphenyl and phenylprop-2-enamide groups contribute to lipophilicity and structural diversity. Its well-defined stereochemistry (E-configuration) ensures consistency in reactivity and biological evaluation. Suitable for research in drug discovery, this compound offers a scaffold for developing enzyme inhibitors or receptor modulators with optimized physicochemical properties.
(2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide structure
891118-02-8 structure
Product Name:(2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide
CAS No:891118-02-8
MF:C19H17N3O2
MW:319.357184171677
CID:6472234
Update Time:2025-05-30

(2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide
    • (E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
    • Inchi: 1S/C19H17N3O2/c1-13-8-9-14(2)16(12-13)18-21-22-19(24-18)20-17(23)11-10-15-6-4-3-5-7-15/h3-12H,1-2H3,(H,20,22,23)/b11-10+
    • InChI Key: MBNZTNMXQYBSLS-ZHACJKMWSA-N
    • SMILES: C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)(=O)/C=C/C1=CC=CC=C1

(2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2518-0314-2μmol
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2518-0314-5μmol
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2518-0314-10μmol
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2518-0314-20μmol
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2518-0314-1mg
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2518-0314-2mg
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2518-0314-3mg
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2518-0314-4mg
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2518-0314-5mg
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2518-0314-10mg
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
891118-02-8 90%+
10mg
$79.0 2023-05-16

Additional information on (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide

Introduction to Compound with CAS No. 891118-02-8 and Product Name: (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide

The compound with the CAS number 891118-02-8 and the product name (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an oxadiazole ring, which is known for its stability and ability to interact with biological targets, and a phenylpropenamide moiety, which contributes to its pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. The oxadiazole ring in this compound is particularly noteworthy as it serves as a scaffold for modulating biological pathways associated with inflammation, infection, and cancer. Studies have demonstrated that oxadiazole-based compounds can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery. The presence of a dimethylphenyl group at the 5-position of the oxadiazole ring further enhances the compound's interactions with biological targets by providing steric and electronic modulation.

The phenylpropenamide moiety is another critical component of this compound that contributes to its pharmacological profile. This group is known to participate in hydrogen bonding interactions with biological targets, which can improve binding affinity and selectivity. Additionally, the (E)-configuration of the double bond in the propenamide segment suggests a specific spatial arrangement that may influence the compound's ability to interact with proteins and enzymes. This structural feature has been observed to enhance the bioavailability and metabolic stability of similar compounds.

In the context of current research, this compound has shown potential in preclinical studies as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, this compound may disrupt abnormal cell growth and proliferation. Furthermore, preliminary studies suggest that it may have anti-inflammatory properties by modulating cytokine production and immune responses.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the oxadiazole ring through cyclocondensation reactions, followed by functionalization at the 5-position with the dimethylphenyl group. Subsequent introduction of the phenylpropenamide moiety completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, ensuring that the desired substitution patterns are obtained.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. The presence of lipophilic groups such as the phenylpropenamide moiety suggests that this compound may exhibit good oral bioavailability. However, further studies are needed to evaluate its metabolic stability and potential for drug-drug interactions.

One of the most exciting aspects of this compound is its potential for structure-based drug design. Computational modeling techniques have been used to predict how this molecule interacts with biological targets at an atomic level. These studies have provided insights into key binding residues and interactions that can be optimized to improve potency and selectivity. By leveraging these insights, researchers can design analogs of this compound with enhanced pharmacological properties.

The development of novel therapeutic agents often involves collaboration between chemists, biologists, and pharmacologists. This interdisciplinary approach ensures that compounds like (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide are not only synthetically feasible but also biologically active and clinically relevant. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models. These studies will provide critical data for determining whether this compound progresses to human clinical trials.

In conclusion, the compound with CAS number 891118-02-8 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of an oxadiazole ring, a dimethylphenyl group, and a phenylpropenamide moiety makes it a promising candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacokinetic properties, and evaluate its potential in treating various diseases.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent